Cas no 2411331-82-1 (tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate)

Tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate is a chemically synthesized intermediate featuring a pyrrolidine backbone with a tert-butyloxycarbonyl (Boc) protecting group. The compound incorporates a conjugated enamide moiety and a dimethylamino substituent, enhancing its utility in organic synthesis and medicinal chemistry applications. The Boc group ensures stability during synthetic manipulations, while the dimethylamino and propylamide functionalities contribute to its reactivity as a building block for complex molecular architectures. Its structural features make it valuable for the development of pharmacologically active compounds, particularly in peptide mimetics and heterocyclic chemistry. The product is characterized by high purity and consistent performance in coupling reactions.

tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate structure

2411331-82-1 structure

Product Name:tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate

CAS No:2411331-82-1

MF:C₁₈H₃₃N₃O₃

MW:339.472924947739

CID:5357402

PubChem ID:146100971

Update Time:2025-09-27

tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 3-[[(E)-4-(dimethylamino)but-2-enoyl]-propylamino]pyrrolidine-1-carboxylate
- Z3952172226
- tert-butyl 3-[(2E)-4-(dimethylamino)-N-propylbut-2-enamido]pyrrolidine-1-carboxylate
- tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate
- Inchi： 1S/C18H33N3O3/c1-7-11-21(16(22)9-8-12-19(5)6)15-10-13-20(14-15)17(23)24-18(2,3)4/h8-9,15H,7,10-14H2,1-6H3/b9-8+
- InChI Key： QDJVLMYUIUTEFV-CMDGGOBGSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C1)N(C(/C=C/CN(C)C)=O)CCC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 8
Complexity: 455
XLogP3: 2
Topological Polar Surface Area: 53.1

tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577165-0.05g	tert-butyl 3-[(2E)-4-(dimethylamino)-N-propylbut-2-enamido]pyrrolidine-1-carboxylate	2411331-82-1	95.0%	0.05g	$246.0	2025-03-20

tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate Related Literature

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Additional information on tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate (CAS No. 2411331-82-1)

The compound tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate (CAS No. 2411331-82-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine core modified with a tert-butyl carboxylate group and a dimethylamino-substituted but-2-enamide side chain, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to modulate molecular interactions and enhance pharmacokinetic properties.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound’s E-configuration (denoted by (2E) in its name) is critical for its stereospecificity, a feature highly sought after in the design of enzyme inhibitors and receptor modulators. Its CAS No. 2411331-82-1 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases.

The synthesis of tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate involves multi-step organic reactions, often employing amide coupling and protecting group strategies (e.g., Boc protection). These methods align with modern green chemistry principles, minimizing waste and optimizing yields—a topic of growing interest in sustainable pharmaceutical manufacturing. Analysts highlight its compatibility with parallel synthesis techniques, which accelerate the production of derivative libraries for high-throughput screening.

From a commercial perspective, CAS No. 2411331-82-1 is often referenced in patents related to neurological and metabolic disorder treatments, reflecting its relevance in preclinical research. Its dimethylamino moiety contributes to improved solubility and membrane permeability, addressing key challenges in oral drug bioavailability. These attributes resonate with trending searches like "how to improve drug solubility" and "best practices for intermediate purification," underscoring its practical significance.

Quality control for tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These ensure compliance with stringent GMP standards, a priority for manufacturers catering to clinical trial supply chains. Discussions on platforms like ResearchGate and PubMed frequently cite its role in optimizing structure-activity relationships (SAR), further cementing its scientific credibility.

In summary, tert-butyl 3-(2E)-4-(dimethylamino)-N-propylbut-2-enamidopyrrolidine-1-carboxylate (CAS No. 2411331-82-1) exemplifies the intersection of medicinal chemistry and process innovation. Its structural versatility and applicability in lead compound optimization make it a staple in laboratories focused on next-generation therapeutics. As the industry shifts toward personalized medicine, such intermediates will remain pivotal in bridging molecular design and therapeutic efficacy.